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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of radioactive materials like Nickel-63 (Ni-63) are paramount to ensuring a secure
laboratory environment and maintaining regulatory compliance. This guide provides essential,
step-by-step procedural information for the proper disposal of Ni-63, helping you manage this
common radioisotope with confidence and precision.

Nickel-63 is a low-energy beta emitter, which means its radiation does not travel far and can
be easily shielded.[1][2] HowevVer, its long half-life necessitates careful and compliant disposal
procedures.

Key Characteristics and Limits of Nickel-63

Understanding the radiological properties of Ni-63 is the first step in safe handling. All
guantitative data is summarized in the table below for easy reference.
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Property

Value

Citations

Half-Life

100.1 years

[11(31[4]

Radiation Type

Beta particles

[1]

Beta Energy

Max: 66 keV, Average: 17 keV

[1]

Max Range in Air

5cm

[1]

Max Range in Tissue

<0.01lcm

[1]

Recommended Shielding

None required for small
quantities; 0.1 mm of plastic is

sufficient.

[1](21[5]

Annual Limit on Intake

Ingestion: 9,000 uCi;
Inhalation: 2,000 pCi

[1]5]

Sewer Disposal Limit

Varies by institution; e.g., <
100 pCi/day or 3 mCi/month
per lab.

[1]5]

Standard Protocol for Nickel-63 Waste Disposal

This protocol outlines the detailed methodology for the safe segregation, packaging, and

disposal of waste contaminated with Nickel-63. Adherence to these steps is critical for

regulatory compliance and laboratory safety.

Part 1: Waste Characterization and Segregation

« ldentify Waste Type: Determine if the Ni-63 waste is solid, liquid, a sealed source, or mixed

waste (i.e., combined with chemical or biological hazards).

o Solid Waste: Includes contaminated personal protective equipment (PPE) like gloves and

lab coats, plastic-backed absorbent paper, pipette tips, and other lab consumables.

o Liquid Waste: Aqueous solutions, scintillation fluids, and other liquid media containing Ni-

63.
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o Sealed Sources: Encapsulated Ni-63 sources, often found in instruments like electron
capture detectors (ECDs). These sources must not be disposed of with regular lab waste.

[6]

o Segregate Waste Streams: At the point of generation, separate Ni-63 waste from all other
types of waste.

o Due to its long half-life (100.1 years), Ni-63 cannot be held for decay.[1][3][4][5] It must be
segregated into waste streams with half-lives greater than 120 days.[5]

o Avoid creating mixed waste whenever possible to prevent complex and costly disposal
procedures.[2]

Part 2: Waste Packaging and Labeling

» Solid Waste Packaging:

o Place all solid Ni-63 waste into a designated, durable, and properly sealed radioactive
waste container.

o Do not use cardboard or fiberboard boxes for final disposal packaging.[7]
o Ensure the container is lined with a plastic bag.
 Liquid Waste Handling:

o Sewer Disposal (if permissible): For low-activity aqueous solutions, check your institution's
specific sewer disposal limits. Some institutions may permit disposal of soluble waste
below a certain daily or monthly activity level (e.g., <100 uCi/day).[1][5]

o Solidification: If sewer disposal is not permitted or limits are exceeded, liquid waste must
be solidified. Package the liquid in absorbent material sufficient to absorb at least twice the
liquid's volume or solidify it using an approved agent.[7] The resulting solid is then
managed as solid radioactive waste.

o Liquid Scintillation Vials: These are typically collected in designated containers and
managed through your institution's off-site waste disposal program.[1]
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e Labeling:

o Clearly label every waste container with the radiation trefoil symbol.

o Include the following information on the label:

Radionuclide: Nickel-63 (or Ni-63)

Total Estimated Activity (in mCi or uCi) and Date

Principal Investigator or Laboratory Contact

Chemical constituents (if any)

Part 3: Storage and Disposal

e Interim Storage:

o Store packaged and labeled waste in a designated, secure, and shielded area within the
laboratory.

o The storage area should be clearly marked with a "Caution, Radioactive Material" sign.
» Disposal Request:

o Once the waste container is full, or on a regular schedule, contact your institution's
Environmental Health and Safety (EHS) or Radiation Safety Office to arrange for waste
pickup.

 Off-Site Disposal:

o Your institution's EHS department will manage the transport and disposal of the waste
through a licensed off-site radioactive waste disposal program.[1]

o All disposal must be carried out in accordance with federal (e.g., U.S. Nuclear Regulatory
Commission 10 CFR 20, Subpart K), state, and local regulations.[7][8]

e Sealed Source Disposal:
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o Spent or unwanted sealed Ni-63 sources must never be discarded as regular trash.

o The preferred method of disposal is to return the source to the manufacturer or supplier.[9]
If this is not possible, the source must be transferred to a licensed radioactive waste
broker for disposal.

Visualizing the Disposal Workflow

To clarify the procedural flow, the following diagram illustrates the decision-making and logical
steps involved in the proper disposal of Nickel-63 waste.
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Caption: Workflow for the safe disposal of Nickel-63 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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